Cas no 156991-81-0 (2(1H)-Pyrimidinone,5-ethynyl-)

• Product Name: 2(1H)-Pyrimidinone,5-ethynyl-
• CAS No: 156991-81-0
• MF: C₆H₄N₂O
• MW: 120.10876083374
• CID: 107651
• PubChem ID: 45080149
• Update Time: 2025-04-18

2(1H)-Pyrimidinone,5-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,5-ethynyl-
• 2(1H)-Pyrimidinone, 5-ethynyl- (9CI)
• SCHEMBL4047434
• 156991-81-0
• EN300-3186696
• 5-ethynyl-2(1H)-pyrimidinone
• 5-ethynyl-1H-pyrimidin-2-one
• 5-ethynyl-1,2-dihydropyrimidin-2-one

• Inchi： 1S/C6H4N2O/c1-2-5-3-7-6(9)8-4-5/h1,3-4H,(H,7,8,9)
• InChI Key： LTBQNWHGFBPRNE-UHFFFAOYSA-N
• SMILES： O=C1N=CC(C#C)=CN1

Computed Properties

• Exact Mass: 120.03242
• Monoisotopic Mass: 120.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: -0.5

Experimental Properties

• PSA: 41.46